Cas no 100991-93-3 ((2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride)
100991-93-3 structure
Product Name:(2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
CAS No:100991-93-3
MF:C5H12ClNO3
MW:169.606680870056
CID:1067653
PubChem ID:11816101
Update Time:2025-04-20
(2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride
- (2R,3S,4R)-3,4-dihydroxy-2-(hydroxymethyl)pyrrolidine hydrochloride
- 100991-93-3
- (2R,3S,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol;hydrochloride
- PS-2001
- 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, hydrochloride, [2R-(2a,3a,4a)]-
-
- Inchi: 1S/C5H11NO3.ClH/c7-2-3-5(9)4(8)1-6-3;/h3-9H,1-2H2;1H/t3-,4-,5+;/m1./s1
- InChI Key: PZGVJCJRMKIVLJ-ZDQHTEEMSA-N
- SMILES: Cl.O[C@@H]1[C@@H](CN[C@@H]1CO)O
Computed Properties
- Exact Mass: 169.0505709g/mol
- Monoisotopic Mass: 169.0505709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 98.2
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.7Ų
(2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
100991-93-3 ((2R,3S,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol hydrochloride) Related Products
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